Cinchonidine hydrochloride

• IUPAC Name: (R)-[(2S,4S,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl]-quinolin-4-ylmethanol;hydrochloride
• InChI: InChI=1S/C19H22N2O.ClH/c1-2-13-12-21-10-8-14(13)11-18(21)19(22)16-7-9-20-17-6-4-3-5-15(16)17;/h2-7,9,13-14,18-19,22H,1,8,10-12H2;1H/t13-,14-,18-,19+;/m0./s1
• InChI Key: IMUHWLVEEVGMBC-YYXOUSRLSA-N
• Canonical SMILES: C=CC1CN2CCC1CC2C(C3=CC=NC4=CC=CC=C34)O.Cl
• Isomeric SMILES: C=C[C@H]1CN2CC[C@H]1C[C@H]2[C@@H](C3=CC=NC4=CC=CC=C34)O.Cl
• Molecular Formula: C19H23ClN2O
• Molecular Weight: 330.8 g/mol
• CAS RN: 524-57-2, 74220-37-4

Description

Cinchonidine is a cinchona alkaloid. It belongs to the orthorhombic crystal system and P 212121 space group. The empirical formula is C19H22N2O. It is used as a chiral catalyst and has been applied in stereochemistry and asymmetric synthesis.

Synthesis Analysis

Cinchonidine has been used in the enantioselective hydrogenation of ethyl pyruvate. The synthesis of quinine, a cinchona alkaloid like cinchonidine, has been a subject of intense research. The first total synthesis of quinine was completed in 2001.

Molecular Structure Analysis

The molecular weight of cinchonidine is 294.39. The SMILES string is OC@@Hc3ccnc4ccccc34. The InChI is 1S/C19H22N2O/c1-2-13-12-21-10-8-14(13)11-18(21)19(22)16-7-9-20-17-6-4-3-5-15(16)17/h2-7,9,13-14,18-19,22H,1,8,10-12H2/t13-,14-,18-,19+/m0/s1.

Chemical Reactions Analysis

Cinchonidine has been used in the enantioselective hydrogenation of ethyl pyruvate. It has also been used in diverse cross-coupling reactions.

Physical And Chemical Properties Analysis

Cinchonidine is a powder with an optical activity of [α]23/D −109.2°, c = 1.5 in ethanol. The melting point is 204-206 °C (lit.). Solvents of intermediate polarity have been found to be the best for dissolving cinchonidine.

Scientific Research Applications

• Neurological Applications :

  • Cinchonidine, along with other Cinchona alkaloids, influences human muscle nicotinic acetylcholine receptors (nAChRs), impacting acetylcholine-evoked responses. This suggests its potential role in treating nocturnal leg cramps and provides insights into the pharmacological characterization of muscle nAChRs (Gisselmann et al., 2018).

• Catalysis and Organic Synthesis :

  • In the realm of synthetic chemistry, Cinchonidine serves as a chiral Brønsted base catalyst in cyclopropanation reactions, indicating its utility in asymmetric synthesis (Kojima et al., 2006).
  • It has been used in developing fluorescent sensors for chiral carboxylic acids, aiding in the determination of enantiomeric excess in pharmaceutical drugs (Akdeniz et al., 2015).

• Material Science and Surface Chemistry :

  • Cinchonidine has been tethered to silica substrates to create enantioselective heterogeneous catalysts. This modification enhances its utility in catalytic processes like the addition of aromatic thiols to unsaturated ketones (Hong et al., 2011).

• Pharmacology and Medicine :

  • Research on Cinchonidine isobutyrate ester indicates its potential in anticancer treatments. This compound has shown higher toxicity against Artemia salina Leach larva, suggesting its cytotoxic properties which could be leveraged in cancer therapy (Mario et al., 2017).

• Analytical Chemistry :

  • A study on the estimation of alkaloids in Cinchona officinalis, including cinchonidine, through HPTLC (High-Performance Thin-Layer Chromatography) highlights its importance in analytical methods (Ravishankara et al., 2001).

• Agricultural Research :

  • In agricultural contexts, cinchonidine is studied for its role in the growth of cinchona plants, particularly in varying climatic conditions. Research into synthetic plant growth regulators like GA3 and BAP shows their effects on cinchona plants containing cinchonidine (Maxiselly et al., 2021).

• Microbiology :

  • The microbiological hydroxylation and N-oxidation of cinchona alkaloids, including cinchonidine, is an area of study, demonstrating the metabolic transformations of these compounds by various microorganisms (Siebers-Wolff et al., 1993).

Mechanism of Action

The mechanism of action of cinchonidine is not perfectly understood. It is generally assumed that cinchona alkaloids prevent the polymerization of the toxic hematin formed by the degradation of hemoglobin in erythrocytes to hemozoin.

Safety and Hazards

The safety information for cinchonidine includes hazard statements H302 - H317 - H319. It is classified as Acute Tox. 4 Oral - Eye Irrit. 2 - Skin Sens. 1A.

Future Directions

Cinchonidine has a broad portfolio of applications, involving chiral stationary phases for enantioselective chromatography, novel biological activities, and several useful transformations converting them into other modular and chiral building blocks. The pressure on a more intense exploration of sustainable products and easy access to diverse molecular architectures make cinchona alkaloids of primary importance for synthetic catalytic and medicinal chemistry.